BENGHE Methodological & Application

Check Availability & Pricing

Application Note: Quantification of Lead in
Polymers using ICP-OES

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Lead(2+) neoundecanoate

Cat. No.: B15177744

For Researchers, Scientists, and Drug Development
Professionals
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Introduction

Lead (Pb) is a toxic heavy metal that can be present in polymeric materials as a residue from
catalysts, a component of certain additives, or as a contaminant. Its presence in polymers,
especially those used in consumer goods, packaging, and medical devices, is a significant
safety concern due to its potential to leach and cause adverse health effects. Therefore,
accurate and sensitive quantification of lead in polymers is crucial for regulatory compliance,
quality control, and risk assessment.

Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES) is a robust and widely
used analytical technique for the determination of trace elements in various matrices, including
polymers.[1][2] This application note provides a detailed protocol for the quantification of lead in
a variety of polymer types using ICP-OES following acid digestion.

Principle

The method involves the complete digestion of the polymer matrix to liberate the constituent
elements into a solution. This is typically achieved through microwave-assisted acid digestion,
which uses a combination of strong acids and high temperatures and pressures to break down

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15177744?utm_src=pdf-interest
https://www.researchgate.net/publication/349281693_A_Study_to_Enhance_the_ICP-OES_Detection_of_Lead_by_Incorporating_Chemical_Additives
https://www.researchgate.net/publication/255753056_Evaluation_of_sample_preparation_methods_for_polymer_digestion_and_trace_elements_determination_by_ICPMS_and_ICPOES
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15177744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

the organic polymer chains.[3][4][5] Following digestion, the sample solution is introduced into

the ICP-OES system. The high-temperature argon plasma atomizes and excites the lead

atoms, which then emit light at characteristic wavelengths. The intensity of the emitted light is

directly proportional to the concentration of lead in the sample.

Experimental Protocols
Materials and Reagents

Acids: Concentrated nitric acid (HNOs, 65-70%, trace metal grade), Concentrated
hydrochloric acid (HCI, 37%, trace metal grade), and Hydrogen Peroxide (Hz202, 30%, trace
metal grade).

Standard Solutions: A certified single-element lead standard solution (1000 mg/L) is used to
prepare calibration and quality control standards. A multi-element standard solution
containing lead can also be used.

Deionized Water: High-purity (18.2 MQ-cm) deionized water for all dilutions and blank
preparations.

Polymer Samples: Polyethylene (PE), Polypropylene (PP), Polyvinyl Chloride (PVC),
Acrylonitrile Butadiene Styrene (ABS), etc. Certified Reference Materials (CRMs) for
polymers with known lead concentrations are recommended for method validation.

Instrumentation

ICP-OES Spectrometer: A dual-view (axial and radial) ICP-OES system is recommended for
its wide dynamic range. Typical operating parameters are provided in Table 1.

Microwave Digestion System: A closed-vessel microwave digestion system capable of
reaching temperatures up to 220°C and pressures up to 40 bar is required for efficient
polymer digestion.

Analytical Balance: With a readability of 0.1 mg.

Sample Preparation: Microwave-Assisted Acid Digestion
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Accurately weigh approximately 0.25 - 0.5 g of the polymer sample into a clean, dry
microwave digestion vessel.

Carefully add 8 mL of concentrated nitric acid and 2 mL of concentrated hydrochloric acid to
the vessel. For some polymers, the addition of 1-2 mL of hydrogen peroxide may aid in the
digestion process.[1]

Seal the vessels and place them in the microwave digestion system.
Ramp the temperature to 200°C over 15 minutes and hold for 20 minutes.
Allow the vessels to cool to room temperature before opening in a fume hood.

Quantitatively transfer the digested solution to a 50 mL volumetric flask and dilute to the
mark with deionized water.

Prepare a reagent blank using the same acid mixture and digestion procedure.

ICP-OES Analysis

Instrument Warm-up and Optimization: Allow the ICP-OES instrument to warm up for at least
30 minutes. Optimize the plasma conditions and nebulizer gas flow rate for maximum lead
signal intensity and stability.

Calibration: Prepare a series of calibration standards by diluting the lead stock solution with
2% nitric acid to cover the expected concentration range of the samples (e.g., 0.05, 0.1, 0.5,
1.0, 5.0 mg/L).

Analysis: Aspirate the blank, calibration standards, and sample solutions into the ICP-OES.
The recommended analytical wavelength for lead is 220.353 nm due to its high sensitivity
and minimal spectral interferences.

Quality Control: Analyze a calibration verification standard and a reagent blank after every
10-15 samples to ensure the accuracy and stability of the analysis. Spike a sample with a
known concentration of lead to assess matrix effects and recovery.

Data Presentation
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ble 1: Tunical ICP- :

Parameter Value

RF Power 1.2-1.5kwW
Plasma Gas Flow 10 - 15 L/min
Auxiliary Gas Flow 0.5-1.5L/min
Nebulizer Gas Flow 0.5-1.0 L/min
Sample Uptake Rate 1.0 - 2.0 mL/min
Viewing Mode Axial/Radial
Wavelength (Pb) 220.353 nm

Table 2: Quantitative Data for Lead in Certified
Reference Materials

Certified Reference Certified Value Measured Value
] Recovery (%)

Material (mgl/kg) (mgl/kg)
BCR-680 (Low-

) 107.6 £ 2.8 107 5 99.4
Density Polyethylene)
ERM-EC681k (Low-

) 9.8+05 95+04 96.9
Density Polyethylene)
NMIJ CRM 8112a

101 £3 992 98.0

(ABS)

Data synthesized from multiple sources.[6][7]

Table 3: Method Detection Limits (MDL) and Method
: ification | imits (MOL )

Analyte Wavelength (nm) MDL (mglL) MQL (mgl/L)

Lead (Pb) 220.353 0.005 0.015
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Typical values; actual limits may vary depending on the instrument and matrix.

Experimental Workflow Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. researchgate.net [researchgate.net]

. researchgate.net [researchgate.net]

. milestonesci.com [milestonesci.com]

. milestonesci.com [milestonesci.com]

. drawellanalytical.com [drawellanalytical.com]

. researchgate.net [researchgate.net]

°
~ (o)) )] EAN w N |l

. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Application Note: Quantification of Lead in Polymers
using ICP-OES]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b15177744#quantification-of-lead-in-polymers-using-
icp-oes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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